Cas no 108657-25-6 (Urs-12-en-28-oic acid,2,3,7,19-tetrahydroxy-, (2a,3a,7b)- (9CI))

• Product Name: Urs-12-en-28-oic acid,2,3,7,19-tetrahydroxy-, (2a,3a,7b)- (9CI)
• CAS No: 108657-25-6
• MF: C₃₀H₄₈O₆
• MW: 504.698530197144
• CID: 143340
• PubChem ID: 176091
• Update Time: 2025-04-19

Urs-12-en-28-oic acid,2,3,7,19-tetrahydroxy-, (2a,3a,7b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid,2,3,7,19-tetrahydroxy-, (2a,3a,7b)- (9CI)
• (1R,2R,4aS,6aR,6aR,6bR,7S,10S,11R,12aS,14bR)-1,7,10,11-tetrahydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• roxburic acid
• (2alpha,3alpha,5xi,7beta,18alpha)-2,3,7,19-tetrahydroxyurs-12-en-28-oic acid
• 2,3,7,19-Tetrahydroxyurs-12-en-28-oic acid
• Urs-12-en-28-oic acid, 2,3,7,19-tetrahydroxy-, (2beta,3alpha,7beta)-
• DTXSID30910805
• 108657-25-6

• Inchi： 1S/C30H48O6/c1-16-10-11-30(24(34)35)13-12-27(5)17(22(30)29(16,7)36)8-9-19-26(4)15-18(31)23(33)25(2,3)20(26)14-21(32)28(19,27)6/h8,16,18-23,31-33,36H,9-15H2,1-7H3,(H,34,35)/t16-,18-,19-,20?,21+,22+,23-,26-,27-,28+,29-,30+/m1/s1
• InChI Key： OTMKLLGULDKXFS-DSZNRGTLSA-N
• SMILES： O[C@H]1CC2C(C)(C)[C@@H]([C@@H](C[C@]2(C)[C@H]2CC=C3[C@H]4[C@@](C)([C@H](C)CC[C@]4(C(=O)O)CC[C@@]3(C)[C@@]21C)O)O)O

Computed Properties

• Exact Mass: 504.34508925g/mol
• Monoisotopic Mass: 504.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids